Cas no 15782-81-7 (4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester)

4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester structure
15782-81-7 structure
Product Name:4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester
CAS No:15782-81-7
MF:C14H18O4
MW:250.290324687958
CID:2657434
Update Time:2023-08-06

4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester Chemical and Physical Properties

Names and Identifiers

    • 4,8-Dioxo-2-adamantanecarboxylic acid isopropyl ester
    • propan-2-yl 4,8-dioxoadamantane-2-carboxylate
    • Inchi: 1S/C14H18O4/c1-6(2)18-14(17)11-9-4-7-3-8(13(9)16)5-10(11)12(7)15/h6-11H,3-5H2,1-2H3/t7-,8-,9+,10+/m1/s1
    • InChI Key: XEOQQLNJGWFWJR-IMSYWVGJSA-N
    • SMILES: O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)OC(C)C)[C@@H]1C3)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Topological Polar Surface Area: 60.4
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